Cas no 2171376-20-6 ((3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid)

• Product Name: (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid
• CAS No: 2171376-20-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6368870
• PubChem ID: 165532552
• Update Time: 2025-05-20

(3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid
• 2171376-20-6
• EN300-1579624
• (3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-17(4)25(26(32)28-23(16(2)3)14-24(30)31)29-27(33)34-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,16-17,22-23,25H,5,14-15H2,1-4H3,(H,28,32)(H,29,33)(H,30,31)/t17?,23-,25-/m0/s1
• InChI Key： FZSMYBJRXTWLGO-FVLVVDFOSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](CC(=O)O)C(C)C)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid

Compound CAS No 2171376-20-6: (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic Acid

The compound with CAS No 2171376-20-6, named (3S)-3-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-4-methylpentanoic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and peptide synthesis. This compound is characterized by its intricate stereochemistry and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The molecule's structure includes two chiral centers, at positions 3 and 4, which contribute to its enantiomeric purity and biological activity.

Recent advancements in stereochemistry and peptide synthesis have highlighted the importance of such compounds in drug discovery. The Fmoc group plays a crucial role in protecting amino groups during peptide bond formation, ensuring high yields and purity in the final product. This compound's structure also features a 4-methylpentanoic acid moiety, which may influence its solubility, stability, and interaction with biological systems. Researchers have shown interest in this compound due to its potential as a building block for more complex peptides or as a ligand in drug design.

Studies have demonstrated that the stereochemistry of this compound significantly impacts its biological activity. For instance, the (3S) configuration at the third carbon atom may enhance its ability to interact with specific receptors or enzymes, making it a promising candidate for therapeutic applications. Additionally, the presence of the Fmoc group allows for precise control over the synthesis process, enabling the creation of highly specific molecules tailored to target particular biological pathways.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving amino acid derivatization and stereoselective synthesis techniques. The use of chiral resolution methods ensures the isolation of the desired enantiomer, which is critical for maintaining the compound's biological activity. Recent research has focused on optimizing these synthetic pathways to improve efficiency and reduce costs, making this compound more accessible for large-scale applications.

The application of this compound extends beyond traditional peptide synthesis. Its unique structure makes it a valuable tool in medicinal chemistry for designing novel drugs with improved pharmacokinetic properties. For example, studies have shown that modifying the 4-methylpentanoic acid moiety can enhance the compound's bioavailability, making it more suitable for oral administration. Furthermore, the Fmoc group's stability under physiological conditions ensures that the compound remains intact until it reaches its target site within the body.

Recent advancements in computational chemistry have also provided deeper insights into this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding sites on various proteins, suggesting that this compound could serve as a lead molecule for developing new therapeutic agents. Additionally, its stereochemical properties make it an ideal candidate for studying enantioselective reactions and asymmetric catalysis.

In conclusion, CAS No 2171376-20-6 represents a significant advancement in organic chemistry and drug discovery. Its unique structure, featuring an Fmoc protecting group and specific stereochemistry, positions it as a valuable tool for synthesizing complex peptides and designing novel therapeutic agents. With ongoing research focusing on optimizing its synthesis and exploring its biological applications, this compound holds immense potential in advancing modern medicine.